Cas no 1804266-95-2 (4-Bromomethyl-5-mercapto-1H-benzimidazole)

4-Bromomethyl-5-mercapto-1H-benzimidazole is a versatile heterocyclic compound featuring both bromomethyl and mercapto functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The bromomethyl group enables nucleophilic substitution reactions, facilitating the introduction of various substituents, while the mercapto group offers reactivity for thiol-based modifications. This compound is particularly useful in the development of benzimidazole derivatives, which are prominent in medicinal chemistry due to their biological activity. Its well-defined reactivity profile and stability under controlled conditions make it a reliable building block for constructing complex molecular architectures. Suitable for research and industrial use, it adheres to high purity standards for consistent performance.
4-Bromomethyl-5-mercapto-1H-benzimidazole structure
1804266-95-2 structure
Product Name:4-Bromomethyl-5-mercapto-1H-benzimidazole
CAS No:1804266-95-2
MF:C8H7BrN2S
MW:243.123579263687
CID:4825787
Update Time:2025-05-21

4-Bromomethyl-5-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromomethyl-5-mercapto-1H-benzimidazole
    • Inchi: 1S/C8H7BrN2S/c9-3-5-7(12)2-1-6-8(5)11-4-10-6/h1-2,4,12H,3H2,(H,10,11)
    • InChI Key: CQCSPUZBSCHBJV-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C=CC2=C1N=CN2)S

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.7

4-Bromomethyl-5-mercapto-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061002288-250mg
4-Bromomethyl-5-mercapto-1H-benzimidazole
1804266-95-2 98%
250mg
$742.92 2022-04-02
Alichem
A061002288-500mg
4-Bromomethyl-5-mercapto-1H-benzimidazole
1804266-95-2 98%
500mg
$1,081.39 2022-04-02
Alichem
A061002288-1g
4-Bromomethyl-5-mercapto-1H-benzimidazole
1804266-95-2 98%
1g
$1,817.11 2022-04-02

Additional information on 4-Bromomethyl-5-mercapto-1H-benzimidazole

4-Bromomethyl-5-mercapto-1H-benzimidazole (CAS 1804266-95-2): A Versatile Building Block in Medicinal Chemistry

In the rapidly evolving field of medicinal chemistry, 4-Bromomethyl-5-mercapto-1H-benzimidazole (CAS 1804266-95-2) has emerged as a crucial intermediate for pharmaceutical development. This benzimidazole derivative combines two highly reactive functional groups - a bromomethyl moiety and a mercapto group - making it exceptionally valuable for constructing complex molecular architectures. Researchers are increasingly exploring its potential in drug discovery programs, particularly for targeting enzyme inhibition and protein-protein interactions.

The unique structural features of 4-Bromomethyl-5-mercapto-1H-benzimidazole allow for diverse chemical modifications. The bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the thiol functionality enables conjugation chemistry through disulfide bond formation or Michael additions. Recent studies highlight its application in developing kinase inhibitors and antiviral agents, addressing current healthcare challenges such as emerging viral infections and antibiotic resistance.

From a synthetic chemistry perspective, CAS 1804266-95-2 offers remarkable versatility. The benzimidazole core provides a privileged scaffold in drug design, known for its metabolic stability and ability to participate in key hydrogen bonding interactions. Pharmaceutical scientists are particularly interested in its potential for creating targeted therapies, especially in oncology and infectious disease research where precise molecular recognition is crucial.

The growing demand for 4-Bromomethyl-5-mercapto-1H-benzimidazole reflects broader trends in personalized medicine and fragment-based drug discovery. As researchers seek to develop more selective therapeutic agents with reduced side effects, this compound serves as a valuable tool for structure-activity relationship studies. Its application extends to chemical biology probes, helping to elucidate biological pathways and identify novel drug targets.

Quality control of 4-Bromomethyl-5-mercapto-1H-benzimidazole requires careful attention to purity and stability parameters. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. The pharmaceutical industry maintains strict specifications for such intermediates, as even minor impurities can significantly impact downstream reactions and final product quality.

Recent innovations in synthetic methodology have improved access to CAS 1804266-95-2, with several research groups reporting optimized protocols for its preparation. Green chemistry approaches are being explored to enhance the sustainability of its production, aligning with the pharmaceutical industry's commitment to environmentally responsible manufacturing practices. These developments are particularly relevant given increasing regulatory focus on process chemistry and waste reduction.

The physicochemical properties of 4-Bromomethyl-5-mercapto-1H-benzimidazole contribute to its widespread utility. Its moderate solubility in common organic solvents facilitates various reaction conditions, while the presence of both electrophilic and nucleophilic centers enables sequential functionalization strategies. These characteristics make it particularly valuable for combinatorial chemistry and high-throughput screening applications.

Looking forward, 4-Bromomethyl-5-mercapto-1H-benzimidazole is poised to play an increasingly important role in addressing unmet medical needs. Its application in PROTAC (proteolysis targeting chimera) development represents an exciting frontier in drug discovery, offering potential solutions for challenging targets previously considered "undruggable." The compound's versatility continues to inspire innovative approaches to therapeutic intervention across multiple disease areas.

Safety considerations for handling CAS 1804266-95-2 follow standard laboratory protocols for reactive intermediates. While not classified as highly hazardous, appropriate precautions should be taken when working with this compound, including the use of personal protective equipment and proper ventilation. Material safety data sheets provide essential guidance for researchers working with this valuable synthetic building block.

The commercial availability of 4-Bromomethyl-5-mercapto-1H-benzimidazole from multiple suppliers reflects its growing importance in pharmaceutical research. Pricing and availability may vary based on purity requirements and quantity, with many vendors offering custom synthesis options to meet specific research needs. As demand increases for specialized building blocks in drug discovery, this compound continues to attract attention from both academic and industrial research groups.

In conclusion, 4-Bromomethyl-5-mercapto-1H-benzimidazole (CAS 1804266-95-2) represents a strategically important compound in modern medicinal chemistry. Its unique combination of reactive groups and stable heterocyclic core makes it indispensable for developing next-generation therapeutics. As pharmaceutical research continues to advance toward more targeted and sophisticated treatment modalities, this versatile intermediate will undoubtedly remain at the forefront of innovative drug discovery efforts.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.